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Compound of Interest

Compound Name:
3,5-Dichloro-3',4'-

dimethylbenzophenone

CAS No.: 951884-27-8

Cat. No.: B3025062

Get Quote

Executive Summary & Immediate Action Plan
3,5-Dichloro-3',4'-dimethylbenzophenone is a halogenated aromatic ketone. Unlike standard

organic waste, its disposal is strictly governed by its chlorine content and persistence in the

environment. Improper disposal poses severe regulatory risks (RCRA non-compliance) and

environmental hazards (bioaccumulation).

Critical "Do's and Don'ts"
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Action Category DO (Required) DON'T (Prohibited)

Segregation
Segregate into Halogenated

Waste streams only.

NEVER mix with non-

halogenated solvents (e.g.,

Acetone, Ethanol) unless

unavoidable; it raises disposal

costs 3x.

Drain Disposal None. Zero tolerance.

NEVER pour down sink. It is

lipophilic and toxic to aquatic

life.

Container
Use HDPE or Glass containers

with PTFE-lined caps.

Do not use metal cans

(corrosion risk if acidic

impurities exist).[1]

Labeling

Mark clearly as "Halogenated

Organic Waste" + Full

Chemical Name.

Do not label simply as

"Chemical Waste" or use

abbreviations.

Chemical Profile & Hazard Assessment
The scientific causality behind these protocols.

To manage this compound safely, one must understand its structure-activity relationship (SAR).

As a benzophenone derivative with two chlorine atoms, it exhibits high lipophilicity and

environmental persistence.

Halogenated Nature: The presence of chlorine at the 3,5-positions dictates that this waste

must be incinerated at high temperatures (>1100°C) to prevent the formation of dioxins or

furans during thermal destruction.

Aquatic Toxicity: Chlorinated benzophenones are classified as Aquatic Acute/Chronic 1 (Very

toxic to aquatic life with long-lasting effects). Release into water systems results in rapid

adsorption to sediment and bioaccumulation in the food chain.

Reactivity: While generally stable, benzophenones can act as photosensitizers. Waste

containers should be opaque or stored in dark satellite accumulation areas to prevent UV-
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induced radical formation.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
Before handling, determine the physical state of the waste. The disposal route diverges based

on whether the compound is a pure solid or dissolved in a reaction mixture.

Scenario A: Solid Waste (Pure Compound or Precipitate)
Containment: Transfer the solid into a wide-mouth high-density polyethylene (HDPE) jar.

Decontamination: Wipe the exterior of the jar with a solvent-dampened wipe (e.g.,

dichloromethane) to remove dust. Dispose of the wipe in the solid hazardous waste bin.

Labeling: Affix a hazardous waste tag. Check "Toxic" and "Irritant."[2] Explicitly write: 3,5-
Dichloro-3',4'-dimethylbenzophenone (Solid).

Scenario B: Liquid Waste (Mother Liquor/Reaction Solvent)
Most common scenario during synthesis or purification.

Solvent Compatibility: Ensure the carrier solvent is compatible with the halogenated waste

stream.

Compatible: Dichloromethane, Chloroform, Chlorobenzene.

Acceptable (but costly): Ethyl Acetate, Hexanes (creates a mixed halogenated stream).

PH Check: If the reaction involved acidic catalysts (e.g., AlCl3), neutralize the waste to pH 6–

8 before bottling to prevent pressure buildup or container degradation.

Transfer: Pour into a dedicated "Halogenated Organic Solvent" carboy. Do not fill >90% to

allow for thermal expansion.

Phase 2: The Disposal Workflow (Visualization)
The following diagram illustrates the critical decision logic for handling this specific compound

to ensure RCRA compliance.
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Waste: 3,5-Dichloro-3',4'-dimethylbenzophenone

Physical State?

Solid / Powder

Pure/Precipitate

In Solution

Mother Liquor

Container: Wide-mouth HDPE Jar
Stream: Hazardous Solid Waste

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

LABELING REQUIRED:
1. Full Chemical Name

2. Check 'Toxic' & 'Irritant'
3. Date of Accumulation

Container: Safety Carboy
Stream: Halogenated Solvents

Yes

Container: Safety Carboy
Stream: Mixed Solvents (Tag as Halogenated!)

No (e.g., EtOAc)

EHS Pickup -> High Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating halogenated benzophenone waste streams.
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Emergency Procedures: Spills & Exposure
In the event of a release, immediate containment is vital to prevent the compound from drying

into a fine, inhalable dust or entering floor drains.

Scenario Immediate Protocol

Dry Spill (Powder)

1. Evacuate immediate area to let dust settle.2.

Wear N95 or P100 respirator, nitrile gloves, and

goggles.3. Cover with wet paper towels to

prevent dust dispersion.4. Scoop into a bag; do

not dry sweep.

Liquid Spill

1. Absorb with vermiculite or chem-mats (Do not

use combustible sawdust).2. Place saturated

absorbents into a heavy-duty plastic bag.3. Tag

as "Debris contaminated with Halogenated

Organics."

Skin Contact

1. Wash with soap and water for 15 minutes.[3]

[4] 2. Do not use alcohol or organic solvents to

clean skin; this increases transdermal

absorption of the benzophenone.

Regulatory & Compliance Framework (USA/Global)
As a researcher, you are the "Generator" in the "Cradle-to-Grave" liability chain.

RCRA (USA): While this specific isomer may not be explicitly "P" or "U" listed by name, it

falls under Process Waste rules. If dissolved in spent halogenated solvents (e.g., Methylene

Chloride), the entire mixture carries the F002 waste code.

EPA Waste Codes:

If tested via TCLP and found toxic (unlikely for this specific isomer but possible for the

class), it requires specific coding.
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Default Safe Coding: Treat as D001 (Ignitable, if in solvent) and generic Halogenated

Organic.

Destruction Method: The ultimate fate of this molecule must be High-Temperature

Incineration. This ensures the cleavage of the C-Cl bonds and capture of the resulting HCl

gas in scrubbers, preventing environmental release.

Lifecycle Visualization

Laboratory
(Generation)

Satellite Accumulation Area
(Storage < 1 Year)

Tag & Seal Central Waste Facility
(Aggregation)

Pickup Request DOT Certified Hauler
(Manifesting)

Bill of Lading Rotary Kiln Incinerator
(Destruction >1100°C)

Final Fate
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Figure 2: The "Cradle-to-Grave" lifecycle of halogenated chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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